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Compound of Interest

Compound Name: Quinamine

CAS No.: 77549-88-3

Cat. No.: B1205518

Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of quinamine, designed for researchers, scientists, and drug development professionals. Due

to the limited availability of specific public disposal data for quinamine, this document outlines

a comprehensive approach based on its known chemical properties and general best practices

for chemical waste management.

Immediate Safety and Handling Considerations
Before beginning any disposal process, it is critical to handle quinamine with appropriate care.

Based on information for related cinchona alkaloids like quinine, quinamine should be handled

with caution.[1][2] Always consult the specific Safety Data Sheet (SDS) provided by the

supplier for the most accurate and detailed handling instructions.

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves when handling quinamine.[1]

Eye Protection: Use safety glasses or goggles.[3]

Lab Coat: A lab coat or other protective clothing should be worn.
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Respiratory Protection: If working with the powder form and there is a risk of inhalation, use

respiratory protection.[1][2]

General Handling:

Avoid breathing dust, fumes, or vapors.[1][3]

Wash hands thoroughly after handling.[1][3]

Do not eat, drink, or smoke in the handling area.[1][3]

Ensure adequate ventilation in the work area.[3]

Core Disposal Protocol: A Step-by-Step Approach
In the absence of explicit disposal instructions for quinamine, a conservative approach,

treating it as hazardous chemical waste, is mandatory. The following steps provide a general

framework that must be adapted to comply with local, state, and federal regulations.

Waste Identification and Segregation:

Treat all unused quinamine, materials contaminated with quinamine (e.g., weighing

paper, filter paper, gloves), and empty containers as hazardous waste.[4][5]

Segregate quinamine waste from other chemical waste streams to prevent unknown

reactions. Do not mix with incompatible materials.[5][6]

Containerization:

Use a dedicated, properly labeled, and leak-proof container for solid quinamine waste.[4]

[5] The original container can often be used if it is in good condition.[5]

For solutions containing quinamine, use a compatible, sealed container designed for

liquid waste.[5]

Ensure the container is kept closed at all times except when adding waste.[5]

Labeling:
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Clearly label the waste container with the words "HAZARDOUS WASTE".[5]

The label must also include the chemical name ("Quinamine") and a list of all constituents

and their approximate concentrations.[5]

Note the date when waste was first added to the container.

Storage:

Store the waste container in a designated satellite accumulation area (SAA) near the point

of generation.[5][6]

The storage area should be secure and under the control of laboratory personnel.[5]

Ensure secondary containment is used to prevent spills.[6]

Disposal:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EH&S) office or a licensed hazardous waste disposal company.[1]

Do not dispose of quinamine down the sink or in regular trash.[2][6] This is crucial as

some related compounds are harmful to aquatic life.

Follow all institutional, local, and national regulations for hazardous waste disposal.[5]

Chemical and Physical Properties of Quinamine
Understanding the properties of quinamine is essential for safe handling and disposal. The

table below summarizes key data.
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Property Value Source

Molecular Formula C₁₉H₂₄N₂O₂ [7][8]

Molecular Weight 312.41 g/mol [7][8]

CAS Number 464-85-7 [7]

Appearance Crystalline solid (needles) [7]

Melting Point 185-186 °C [7]

Solubility

Soluble in absolute alcohol,

hot ether, hot benzene.

Sparingly soluble in water (1g

in 1500 ml).

[7]

Quinamine Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

quinamine and its associated waste in a laboratory setting.
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Quinamine Waste Generation

Waste Characterization & Segregation

Containerization & Labeling

Storage & Disposal

Quinamine-containing material
(unused product, contaminated labware,

solutions, empty containers)

Treat as Hazardous Waste

Segregate from other
incompatible waste streams

Yes

Improper Disposal
(Sewer/Trash)

No (Not Applicable
for Research Chemicals)

Place in a compatible,
leak-proof container

Label with 'HAZARDOUS WASTE',
chemical name, and constituents

Store in designated Satellite
Accumulation Area (SAA)

with secondary containment

Contact Environmental Health & Safety (EH&S)
or approved waste vendor for pickup

Proper Disposal via
Approved Waste Facility

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of quinamine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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